(3Z,6Z)-dodeca-3,6-dien-1-ylsulfamate
Overview
Description
(3Z,6Z)-dodeca-3,6-dien-1-ylsulfamate is an organic sulfamate oxoanion that is the conjugate base of (3Z,6Z)-dodeca-3,6-dien-1-ylsulfamic acid. It has been isolated from Daphnia pulex and has been shown to cause morphological changes in the green alga Scenedesmus gutwinskii. It has a role as a kairomone and a Daphnia pulex metabolite. It is a conjugate base of a (3Z,6Z)-dodeca-3,6-dien-1-ylsulfamic acid.
Scientific Research Applications
Pheromone Communication in Termites
Research on termite species such as Ancistrotermes dimorphus, Odontotermes formosanus, and Macrotermes annandalei has revealed the use of compounds closely related to "(3Z,6Z)-dodeca-3,6-dien-1-ol" as sex and trail pheromones. These pheromones play crucial roles in mating behavior and colony coordination. For instance, in Ancistrotermes dimorphus, a combination of behavioral, chemical, and electrophysiological analyses identified "(3Z,6Z)-dodeca-3,6-dien-1-ol" as a female sex pheromone, which is highly attractive to males and evokes tandem behavior at short distances (P. Wen et al., 2015). Similarly, in Odontotermes formosanus, "(3Z)-dodec-3-en-1-ol" and "(3Z,6Z)-dodeca-3,6-dien-1-ol" have been identified as trail pheromone components, with the ratio of these components changing according to the behaviors displayed by the termites (P. Wen et al., 2014).
properties
Product Name |
(3Z,6Z)-dodeca-3,6-dien-1-ylsulfamate |
|---|---|
Molecular Formula |
C12H22NO3S- |
Molecular Weight |
260.38 g/mol |
IUPAC Name |
N-[(3Z,6Z)-dodeca-3,6-dienyl]sulfamate |
InChI |
InChI=1S/C12H23NO3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-17(14,15)16/h6-7,9-10,13H,2-5,8,11-12H2,1H3,(H,14,15,16)/p-1/b7-6-,10-9- |
InChI Key |
DLEYFILNNFMARG-HZJYTTRNSA-M |
Isomeric SMILES |
CCCCC/C=C\C/C=C\CCNS(=O)(=O)[O-] |
Canonical SMILES |
CCCCCC=CCC=CCCNS(=O)(=O)[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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